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Compound of Interest

Compound Name: 1-Cyano-4-fluoronaphthalene

Cat. No.: B076119 Get Quote

An In-Depth Technical Guide to 1-Cyano-4-
fluoronaphthalene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 1-Cyano-4-fluoronaphthalene. The information is curated for professionals in

research and development, offering detailed data, experimental protocols, and visual

representations of key chemical processes and analytical workflows.

Physical Properties
1-Cyano-4-fluoronaphthalene is a solid at room temperature.[1] While specific data for its

boiling point and density are not readily available in the searched literature, properties of the

closely related compound 1-fluoronaphthalene are provided for reference.

Table 1: Physical Properties of 1-Cyano-4-fluoronaphthalene and Related Compounds
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Property
1-Cyano-4-
fluoronaphthalene

1-Fluoronaphthalene (for
reference)

CAS Number 13916-99-9[1][2] 321-38-0[3]

Molecular Formula C₁₁H₆FN[1][2] C₁₀H₇F[3]

Molecular Weight 171.17 g/mol [1] 146.16 g/mol [3]

Melting Point 89-91 °C[2] -13 °C[4]

Boiling Point Data not available 215 °C[4]

Density Data not available 1.1322 g/mL at 20 °C[4]

Physical Form Solid[1] Liquid[4]

Solubility:

1-Cyano-4-fluoronaphthalene is expected to be soluble in common organic solvents, a

characteristic typical of aromatic nitriles. While specific quantitative solubility data is not

available, the related compound 1-fluoronaphthalene is known to be soluble in organic solvents

such as ethanol, methanol, and dichloromethane, but insoluble in water.[3]

Chemical Properties
The chemical reactivity of 1-Cyano-4-fluoronaphthalene is dictated by the interplay of the

cyano and fluoro substituents on the naphthalene ring.

Reactivity of the Cyano Group:

The cyano group (-CN) is a versatile functional group that can undergo a variety of

transformations:

Hydrolysis: The nitrile can be hydrolyzed under acidic or basic conditions to yield the

corresponding carboxylic acid, 4-fluoro-1-naphthoic acid. This reaction is a standard

transformation for nitriles.[5]

Reduction: The cyano group can be partially reduced to an aldehyde (4-fluoro-1-

naphthaldehyde) using reducing agents like diisobutylaluminium hydride (DIBAL-H).
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Complete reduction can lead to the corresponding amine.[6]

Reactivity of the Fluoro Group and Naphthalene Ring:

The fluorine atom and the naphthalene ring itself are susceptible to specific reactions:

Nucleophilic Aromatic Substitution (SNAr): The fluorine atom, activated by the electron-

withdrawing cyano group, can be displaced by strong nucleophiles. This is a common

reaction for fluoroaromatic compounds.[7][8]

Electrophilic Aromatic Substitution: The naphthalene ring can undergo electrophilic

substitution reactions, such as nitration, halogenation, and sulfonation. The positions of

substitution will be directed by the existing cyano and fluoro groups. Naphthalene itself is

more reactive than benzene in these reactions.[9]

Spectral Data
Definitive spectral data for 1-Cyano-4-fluoronaphthalene is limited in the available literature.

However, typical spectral characteristics can be inferred from related structures and general

principles of spectroscopy.

Table 2: Expected Spectral Characteristics of 1-Cyano-4-fluoronaphthalene
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Technique Expected Observations

¹H NMR

Aromatic protons would appear in the downfield

region (typically 7.0-8.5 ppm). The electron-

withdrawing nature of the cyano and fluoro

groups would influence the specific chemical

shifts of the neighboring protons.[10]

¹³C NMR

The carbon of the cyano group would appear

around 115-125 ppm. The carbon attached to

the fluorine atom would show a large C-F

coupling constant. Aromatic carbons would

resonate in the 110-160 ppm range.[8][11]

FT-IR

A sharp, strong absorption band characteristic of

the C≡N stretch would be expected in the range

of 2220-2260 cm⁻¹. C-F stretching vibrations

would appear in the 1000-1400 cm⁻¹ region.

Aromatic C-H and C=C stretching bands would

also be present.[12]

Mass Spectrometry

The molecular ion peak (M⁺) would be observed

at an m/z corresponding to the molecular weight

of the compound (171.17). Fragmentation

patterns would likely involve the loss of HCN

and other characteristic fragments of the

naphthalene ring.[13]

Experimental Protocols
Detailed methodologies for key experiments relevant to the characterization of 1-Cyano-4-
fluoronaphthalene are provided below.

Synthesis of 1-Cyano-4-fluoronaphthalene
A potential synthetic route involves the cyanation of 1-fluoronaphthalene. The following diagram

illustrates a generalized workflow for this transformation.
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Caption: Generalized workflow for the synthesis of 1-Cyano-4-fluoronaphthalene.

Detailed Protocol (Illustrative):

Reaction Setup: In a reaction vessel, dissolve 1-fluoronaphthalene in a suitable aprotic polar

solvent such as DMF or DMSO.

Addition of Reagents: Add a cyanide source, such as sodium cyanide or potassium cyanide,

and a palladium or nickel catalyst.

Reaction Conditions: Heat the mixture to an elevated temperature (e.g., 100-150 °C) and stir

for several hours until the reaction is complete, as monitored by TLC or GC.

Workup: Cool the reaction mixture and quench with water. Extract the product into an organic

solvent like ethyl acetate.

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. Purify the crude product by column chromatography on

silica gel to obtain pure 1-Cyano-4-fluoronaphthalene.
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Determination of Physical Properties
The following diagrams outline the standard laboratory procedures for determining key physical

properties.

Melting Point Determination:

Pack sample into capillary tube

Place in melting point apparatus

Heat slowly (1-2 °C/min)

Observe and record temperature range
(onset to complete melting)

Click to download full resolution via product page

Caption: Workflow for melting point determination.

Boiling Point Determination (Micro method):
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Place liquid in a small test tube
with an inverted capillary tube

Attach to a thermometer and heat
in a Thiele tube

Observe for a rapid stream of bubbles

Cool and record temperature when
liquid enters the capillary

Click to download full resolution via product page

Caption: Workflow for micro boiling point determination.

Spectroscopic Analysis Workflows
The following diagrams illustrate the general workflows for obtaining key spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Dissolve sample in
deuterated solvent (e.g., CDCl₃) Transfer to NMR tube Acquire spectrum

(¹H, ¹³C)
Process data (FT, phasing,

baseline correction)
Analyze chemical shifts,

coupling constants, and integration

Click to download full resolution via product page

Caption: General workflow for NMR spectroscopic analysis.

Fourier-Transform Infrared (FT-IR) Spectroscopy:
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Prepare sample
(e.g., KBr pellet or thin film)

Acquire background spectrum

Acquire sample spectrum

Analyze absorption bands
(functional groups)

Click to download full resolution via product page

Caption: General workflow for FT-IR spectroscopic analysis.

Mass Spectrometry (MS):

Introduce sample into
ion source

Ionize sample
(e.g., EI, ESI)

Separate ions by
mass-to-charge ratio Detect ions Analyze mass spectrum

(molecular ion, fragmentation)

Click to download full resolution via product page

Caption: General workflow for mass spectrometric analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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